N-benzyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-phenethylacetamide

• IUPAC Name: N-benzyl-2-(1,2-dimethylindol-3-yl)-2-oxo-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C27H26N2O2/c1-20-25(23-15-9-10-16-24(23)28(20)2)26(30)27(31)29(19-22-13-7-4-8-14-22)18-17-21-11-5-3-6-12-21/h3-16H,17-19H2,1-2H3
• InChI Key: SXMMNWXSQUXMNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1C)C(=O)C(=O)N(CCC3=CC=CC=C3)CC4=CC=CC=C4
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol

Description

N-benzyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-phenethylacetamide, also known as Cmpd 14, is a synthetic compound with potential therapeutic applications in the field of cancer research. This molecule is a novel small molecule inhibitor of the protein-protein interaction between MDM2 and p53, which is a crucial pathway for the regulation of the tumor suppressor protein p53.

Scientific Research Applications

Tryptamines and Derivatives

N-benzyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-phenethylacetamide falls within the broader category of tryptamine derivatives, which are known for their psychoactive properties. Tryptamines, including serotonin and melatonin as well as other compounds with hallucinogenic properties, are studied extensively in pharmacology and toxicology. The study by Tittarelli et al. (2014) reviews the structure, effects, pharmacology, and toxicity of tryptamines and their derivatives, providing a comprehensive understanding of their impact on health, including cases of intoxication and death related to their intake. This research could provide insight into the specific compound's pharmacological profile and its potential risks or benefits (Tittarelli et al., 2014).

Indole Synthesis

The synthesis and chemical properties of indole derivatives, such as N-benzyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-phenethylacetamide, are crucial for their application in medicinal chemistry. Taber and Tirunahari (2011) provide a classification and review of methods for indole synthesis, highlighting the diversity of approaches and their importance in developing pharmaceuticals. This knowledge is essential for understanding the chemical synthesis of the compound and its variants, offering a foundation for further research into their applications (Taber & Tirunahari, 2011).

Advanced Oxidation Processes

In environmental sciences, the degradation and transformation of complex organic compounds, including pharmaceuticals and their derivatives, are studied to assess their fate in the environment. Qutob et al. (2022) review the advanced oxidation processes (AOPs) for degrading acetaminophen, a common pharmaceutical compound, which could be relevant for understanding the environmental impact and degradation pathways of N-benzyl-2-(1,2-dimethyl-1H-indol-3-yl)-2-oxo-N-phenethylacetamide. This research helps in evaluating the potential environmental risks and the biodegradability of such compounds (Qutob et al., 2022).